![molecular formula C9H18ClNO2Si B6189301 methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride CAS No. 2639406-50-9](/img/new.no-structure.jpg)
methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride
Overview
Description
Methyl 2-aza-5-silaspiro[44]nonane-3-carboxylate hydrochloride is a chemical compound with a unique spirocyclic structure It is characterized by the presence of a silicon atom within the spiro ring system, which imparts distinct chemical properties
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride typically involves multi-step organic reactions. The process begins with the formation of the spirocyclic core, followed by the introduction of the silicon atom and the carboxylate group. Common reagents used in these reactions include organosilicon compounds, amines, and carboxylic acids. The reaction conditions often require controlled temperatures, specific catalysts, and inert atmospheres to ensure the desired product yield and purity.
Industrial Production Methods
Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger volumes, ensuring consistent quality control, and implementing efficient purification techniques. Industrial methods may also incorporate advanced technologies such as continuous flow reactors and automated synthesis systems to enhance production efficiency and reduce costs.
Chemical Reactions Analysis
Types of Reactions
Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the silicon atom or other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), reducing agents (e.g., lithium aluminum hydride, sodium borohydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution reactions can produce a wide range of functionalized spirocyclic compounds.
Scientific Research Applications
Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions at the molecular level.
Industry: Used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride involves its interaction with specific molecular targets. The silicon atom within the spiro ring system can form unique bonds and interactions with other molecules, influencing various biochemical pathways. The compound’s effects are mediated through its ability to modulate enzyme activity, receptor binding, or other cellular processes.
Comparison with Similar Compounds
Similar Compounds
- Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate
- 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride
- Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrobromide
Uniqueness
Methyl 2-aza-5-silaspiro[4.4]nonane-3-carboxylate hydrochloride is unique due to the presence of both a silicon atom and a spirocyclic structure. This combination imparts distinct chemical and physical properties, making it valuable for various applications. Compared to similar compounds, it may offer enhanced stability, reactivity, or biological activity, depending on the specific context of its use.
Properties
CAS No. |
2639406-50-9 |
|---|---|
Molecular Formula |
C9H18ClNO2Si |
Molecular Weight |
235.8 |
Purity |
95 |
Origin of Product |
United States |
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